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For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Sorbitan Monolaurate (Span 20), Sorbitan Monostearate (Span 60), and Sorbitan
Monooleate (Span 80) with Supporting Experimental Data.

Sorbitan esters, a class of non-ionic surfactants, are widely utilized as emulsifying agents in

the pharmaceutical, cosmetic, and food industries.[1] Their efficacy in stabilizing emulsions is

primarily attributed to their amphiphilic nature, possessing both a hydrophilic sorbitan head

and a lipophilic fatty acid tail.[1] The balance between these two components, quantified by the

Hydrophilic-Lipophilic Balance (HLB) value, dictates their suitability for different emulsion types.

This guide provides a comparative evaluation of three commonly used sorbitan esters:

Sorbitan Monolaurate (Span 20), Sorbitan Monostearate (Span 60), and Sorbitan
Monooleate (Span 80), focusing on their performance in creating stable emulsions.

Comparative Emulsifying Efficacy: A Quantitative
Overview
The selection of an appropriate sorbitan ester is critical for achieving desired emulsion

characteristics, such as stability and droplet size. The following table summarizes key physical

properties and presents a synthesis of experimental findings on the emulsifying performance of

Span 20, Span 60, and Span 80. It is important to note that direct comparative studies under

identical conditions are limited; therefore, the presented data is a collation from various sources

to provide a representative comparison.
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Parameter
Sorbitan
Monolaurate (Span
20)

Sorbitan
Monostearate
(Span 60)

Sorbitan
Monooleate (Span
80)

HLB Value 8.6[2] 4.7[3][4] 4.3[3][4]

Physical Form at

Room Temp.
Oily Liquid[1] Waxy Solid[3] Viscous Liquid[3]

Primary Emulsion

Type
O/W and W/O W/O[3] W/O[3]

Reported Droplet Size

Can produce small

droplets, especially in

combination with other

surfactants.

Emulsions with Span

20 alone can show

significantly larger

droplet sizes (e.g.,

~30-40 μm).[5]

In combination with

Tween 80, can

produce

nanoemulsions with

droplet sizes around

95.88 nm.[6]

Can contribute to the

formation of stable

emulsions with small

droplet sizes,

particularly when used

with a co-emulsifier.[5]

Emulsion Stability

(Creaming Index)

When used alone,

may result in less

stable emulsions

compared to

combinations.[5]

In a nanoemulsion

formulation with

Tween 80, a creaming

index of 0% was

achieved, indicating

high stability.[6]

Can form stable

emulsions, often in

synergistic

combination with other

surfactants.[5][7]

Experimental Protocols
The evaluation of emulsifying efficacy involves the preparation of emulsions under controlled

conditions and subsequent analysis of their physical stability and droplet size.

Emulsion Preparation (General Protocol)
A standard method for preparing oil-in-water (O/W) emulsions in a laboratory setting is as

follows:
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Preparation of Phases:

Aqueous Phase: The hydrophilic components are dissolved in deionized water.

Oil Phase: The sorbitan ester (e.g., Span 20, 60, or 80) is dissolved in the oil phase. If the

sorbitan ester is solid at room temperature (like Span 60), the oil phase is heated to

facilitate dissolution.[8]

Mixing: The oil phase is slowly added to the aqueous phase while undergoing continuous

agitation using a high-shear homogenizer.

Homogenization: The mixture is then homogenized at a specific speed and duration to

ensure uniform droplet dispersion.

Cooling: The resulting emulsion is allowed to cool to room temperature.

Evaluation of Emulsion Stability
Emulsion stability can be assessed through various methods, with the observation of phase

separation over time being a primary indicator.

Bottle Test (Creaming Index Measurement):

The freshly prepared emulsion is transferred into a graduated cylinder or a transparent

container and sealed.

The container is stored under controlled conditions (e.g., room temperature).

At specified time intervals, the volume of the separated aqueous layer (serum) at the

bottom (for O/W emulsions) is measured.

The Creaming Index (CI) is calculated using the following formula: CI (%) = (Volume of

serum layer / Total volume of emulsion) x 100 A lower creaming index indicates higher

emulsion stability.[6]

Droplet Size Analysis
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The size of the dispersed droplets is a critical parameter influencing emulsion stability and

bioavailability.

Dynamic Light Scattering (DLS): This technique is suitable for measuring the size of sub-

micron particles and is often used for nanoemulsions.

Laser Diffraction: This method is effective for a broader range of particle sizes, typically from

the sub-micron to the millimeter range.

Optical Microscopy: Direct visualization of the emulsion droplets under a microscope allows

for a qualitative assessment of droplet size and distribution.

Mechanism of Emulsion Stabilization
Sorbitan esters stabilize emulsions by adsorbing at the oil-water interface, thereby reducing

the interfacial tension between the two immiscible phases. The lipophilic fatty acid chain orients

towards the oil phase, while the hydrophilic sorbitan head orients towards the water phase,

forming a protective film around the dispersed droplets. This film acts as a barrier, preventing

the droplets from coalescing.

Simplified representation of a sorbitan ester at the oil-water interface.

Water (Continuous Phase)

Sorbitan Ester

Sorbitan
(Hydrophilic)

Click to download full resolution via product page

Caption: Sorbitan ester at the oil-water interface.

Logical Framework for Emulsifier Selection
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The choice between Span 20, 60, and 80 depends on the desired properties of the final

emulsion.

Desired Emulsion Type

Primarily O/W or
 requires higher hydrophilicity

Higher HLB

Primarily W/O or
 requires higher lipophilicity

Lower HLB

Span 20 (HLB 8.6)
Solid/Semi-solid formulation

 needing structure
Liquid formulation
 needing fluidity

Span 60 (HLB 4.7) Span 80 (HLB 4.3)

Click to download full resolution via product page

Caption: Decision framework for selecting a sorbitan ester.

In conclusion, the selection of an appropriate sorbitan ester is a critical step in emulsion

formulation. Sorbitan Monolaurate (Span 20), with its higher HLB, is more suited for oil-in-

water emulsions, while the more lipophilic Sorbitan Monostearate (Span 60) and Sorbitan
Monooleate (Span 80) are generally preferred for water-in-oil systems.[3][4] The physical form

of the emulsifier also plays a role, with the solid nature of Span 60 lending itself to formulations

requiring more structure.[3] For optimal performance, it is often beneficial to use sorbitan
esters in combination with other surfactants to achieve the desired HLB and enhance overall

emulsion stability.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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